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Compound of Interest

Compound Name: Ser-Val

Cat. No.: B1310948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the distinct biological effects of free L-serine and

L-valine, with a focus on their roles in cellular signaling pathways related to stress response

and aging. While direct comparative experimental data on the biological efficacy of the

dipeptide Ser-Val is not currently available in the public domain, this document summarizes the

well-documented, and notably different, activities of its constituent amino acids. This

information can serve as a foundational resource for researchers hypothesizing and testing the

potential unique or synergistic effects of the Ser-Val dipeptide.

Data Presentation
The following table summarizes the key differential effects of free serine and valine on cellular

stress resistance and lifespan, based on studies in the model organism Saccharomyces

cerevisiae.
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Parameter L-Serine L-Valine Ser-Val Dipeptide

Primary Signaling

Pathway

Pkh1/2 (PDK1

ortholog) pathway
Tor/S6K pathway

Hypothetical: May

exhibit unique,

synergistic, or

antagonistic effects

compared to the free

amino acids.

Effect on Stress

Resistance

Decreases stress

resistance

Decreases stress

resistance
Unknown

Effect on

Chronological

Lifespan

Pro-aging (shortens

lifespan)

Pro-aging (shortens

lifespan)
Unknown

Mechanism of Action

Promotes cellular

sensitization via a

Pkh-inhibitor

(myriocin) sensitive

mechanism.[1]

Promotes cellular

sensitization via a Tor-

inhibitor (rapamycin)

sensitive mechanism.

[1]

Unknown

Signaling Pathways
Free serine and valine exert their effects on cellular aging and stress sensitivity through distinct

signaling cascades.

Serine-Activated Signaling Pathway
L-serine has been shown to promote cellular sensitization and aging through the activation of

the PDK1 orthologs, Pkh1/2. This pathway is independent of the Tor/S6K pathway.
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L-Serine

Pkh1/2 (PDK1 orthologs)

activates

Sch9 (S6K ortholog)
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Rim15 (Protein Kinase)

inhibits

Accelerated Aging

promotes

Stress Resistance Genes

activates

Click to download full resolution via product page

Caption: Serine-activated Pkh1/2 signaling pathway leading to accelerated aging.

Valine-Activated Signaling Pathway
L-valine, along with other branched-chain amino acids, influences cellular sensitization and

aging primarily through the activation of the Target of Rapamycin (Tor)/S6K signaling pathway.
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L-Valine

TORC1

activates

Sch9 (S6K ortholog)

phosphorylates

Rim15 (Protein Kinase)

inhibits

Accelerated Aging

promotes

Stress Resistance Genes

activates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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